![molecular formula C19H23NOS B4881886 1-(tert-butylthio)-3-(9H-carbazol-9-yl)-2-propanol](/img/structure/B4881886.png)
1-(tert-butylthio)-3-(9H-carbazol-9-yl)-2-propanol
Overview
Description
1-(tert-butylthio)-3-(9H-carbazol-9-yl)-2-propanol, also known as TBC, is a chemical compound that has been widely studied for its potential applications in various fields, including medicine, material science, and electronics. TBC is a thiol-based antioxidant that has been shown to possess potent free radical scavenging properties. In
Scientific Research Applications
1-(tert-butylthio)-3-(9H-carbazol-9-yl)-2-propanol has been extensively studied for its potential applications in various fields, including medicine, material science, and electronics. In medicine, this compound has been shown to possess potent antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases, such as cancer, diabetes, and neurodegenerative disorders. In material science, this compound has been used as a stabilizer for polymers and as a corrosion inhibitor for metals. In electronics, this compound has been used as a hole transport material in organic light-emitting diodes (OLEDs).
Mechanism of Action
1-(tert-butylthio)-3-(9H-carbazol-9-yl)-2-propanol exerts its antioxidant and anti-inflammatory effects by scavenging free radicals and inhibiting the production of reactive oxygen species (ROS) and pro-inflammatory cytokines. This compound also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of antioxidant and detoxification enzymes. In addition, this compound has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects, such as antioxidant, anti-inflammatory, anti-cancer, neuroprotective, and cardioprotective effects. This compound has been shown to reduce the levels of ROS and lipid peroxidation products in various cell and animal models. This compound has also been shown to inhibit the proliferation and migration of cancer cells and to induce apoptosis. In addition, this compound has been shown to protect against neuronal damage and to improve cognitive function in animal models of neurodegenerative disorders. This compound has also been shown to protect against ischemia-reperfusion injury in the heart.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(tert-butylthio)-3-(9H-carbazol-9-yl)-2-propanol is its potent antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases. This compound is also relatively easy to synthesize and can be obtained in high yield. However, this compound has some limitations for lab experiments, such as its poor solubility in water and its potential toxicity at high doses. In addition, the mechanism of action of this compound is not fully understood, and more research is needed to elucidate its molecular targets and pathways.
Future Directions
There are several future directions for the research on 1-(tert-butylthio)-3-(9H-carbazol-9-yl)-2-propanol. One direction is to investigate the potential of this compound as a therapeutic agent for various diseases, such as cancer, diabetes, and neurodegenerative disorders. Another direction is to explore the use of this compound as a stabilizer for polymers and as a corrosion inhibitor for metals. In addition, more research is needed to elucidate the mechanism of action of this compound and to identify its molecular targets and pathways. Finally, the development of novel this compound derivatives with improved solubility and bioavailability could enhance its potential as a therapeutic agent.
properties
IUPAC Name |
1-tert-butylsulfanyl-3-carbazol-9-ylpropan-2-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NOS/c1-19(2,3)22-13-14(21)12-20-17-10-6-4-8-15(17)16-9-5-7-11-18(16)20/h4-11,14,21H,12-13H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWXNQAISSPYIOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SCC(CN1C2=CC=CC=C2C3=CC=CC=C31)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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